Cas no 2682114-40-3 (2-Chloro-4-isopropyl-3,6-dimethylpyridine)

• Product Name: 2-Chloro-4-isopropyl-3,6-dimethylpyridine
• CAS No: 2682114-40-3
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 5141185
• PubChem ID: 154724582
• Update Time: 2025-10-05

2-Chloro-4-isopropyl-3,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-3,6-dimethyl-4-(1-methylethyl)-
• D81610
• 2-chloro-3,6-dimethyl-4-propan-2-ylpyridine
• SCHEMBL23351589
• 2682114-40-3
• 2-Chloro-4-isopropyl-3,6-dimethylpyridine

• Inchi： 1S/C10H14ClN/c1-6(2)9-5-7(3)12-10(11)8(9)4/h5-6H,1-4H3
• InChI Key： BBXDAYPTEYUVAM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=CC(C(C)C)=C1C

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Chloro-4-isopropyl-3,6-dimethylpyridine

Introduction to 2-Chloro-4-isopropyl-3,6-dimethylpyridine (CAS No: 2682114-40-3)

2-Chloro-4-isopropyl-3,6-dimethylpyridine, identified by its Chemical Abstracts Service (CAS) number 2682114-40-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This pyridine derivative exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and isopropyl substituents, along with methyl groups at the 3rd and 6th positions, imparts distinct electronic and steric properties that are highly relevant to its potential applications in medicinal chemistry.

The compound's molecular structure, characterized by a six-membered heterocyclic ring containing nitrogen, facilitates its interaction with biological targets. This structural motif is commonly found in many pharmacologically active agents, underscoring the importance of 2-Chloro-4-isopropyl-3,6-dimethylpyridine as a building block for drug discovery programs. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of such derivatives with remarkable accuracy, thereby accelerating the development of novel therapeutic entities.

In the context of modern drug design, the chloro substituent on the pyridine ring serves as a versatile handle for further functionalization. It can be readily transformed into more complex structures through nucleophilic aromatic substitution or other coupling reactions, allowing for the creation of diverse pharmacophores. For instance, studies have demonstrated that pyridine derivatives bearing chloro groups are effective scaffolds for inhibiting enzymes involved in inflammatory pathways. This has led to increased interest in exploring the potential of 2-Chloro-4-isopropyl-3,6-dimethylpyridine as a precursor for anti-inflammatory agents.

The isopropyl group at the 4th position introduces steric bulk, which can influence both the solubility and binding properties of the compound. This feature is particularly useful in designing molecules that require optimal interactions with specific protein targets. Additionally, the dimethyl groups at the 3rd and 6th positions enhance the lipophilicity of the molecule, making it more suitable for oral administration. These structural characteristics collectively contribute to the compound's appeal as a candidate for further pharmacological exploration.

Recent research has highlighted the role of substituted pyridines in addressing neurological disorders. For example, modifications of the pyridine core have been shown to modulate neurotransmitter receptors, offering potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of substituents in 2-Chloro-4-isopropyl-3,6-dimethylpyridine positions it as a promising candidate for developing novel neuroactive compounds. Investigating its derivatives could lead to breakthroughs in understanding and treating these debilitating conditions.

The synthesis of 2-Chloro-4-isopropyl-3,6-dimethylpyridine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the alkylation of a halogenated pyridine precursor followed by selective functionalization at other positions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements are crucial for supporting large-scale drug discovery initiatives where cost-effective intermediates are essential.

The compound's stability under various conditions is another critical factor in its pharmaceutical applicability. Studies have shown that 2-Chloro-4-isopropyl-3,6-dimethylpyridine maintains its integrity during storage and under physiological conditions, making it a reliable starting material for further chemical modifications. Its resistance to degradation ensures that it can be used effectively in multi-step synthetic routes without significant loss of yield or purity.

Evaluation of the toxicological profile is an integral part of assessing any potential pharmaceutical candidate. Preliminary studies on 2-Chloro-4-isopropyl-3,6-dimethylpyridine have indicated low toxicity at tested doses, suggesting its safety for further development. However, comprehensive toxicological assessments are necessary to fully understand its potential risks and benefits. These studies will provide critical data for regulatory submissions and ensure that any future drug candidates derived from this compound meet stringent safety standards.

The versatility of 2-Chloro-4-isopropyl-3,6-dimethylpyridine extends beyond its role as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry, where its ability to complex with metal ions opens up possibilities for catalytic applications. Such metal complexes could be utilized in various industrial processes or even as therapeutic agents themselves.

In conclusion, 2-Chloro-4-isopropyl-3,6-dimethylpyridine (CAS No: 2682114-40-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this compound and its derivatives, reinforcing its importance in advancing chemical biology and medicinal chemistry.